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Compound of Interest

Compound Name:
2-Chloro-4,5-

dihydroxybenzaldehyde

CAS No.: 37686-56-9

Cat. No.: B8764942

Get Quote

Executive Summary & Chemical Context
2-Chloro-4,5-dihydroxybenzaldehyde is a halogenated phenolic aldehyde.[1][2][3] While

specific commercial Safety Data Sheets (SDS) for the exact 4,5-isomer are rare (often

research-grade intermediates), its disposal profile is chemically identical to its structural

analogs (e.g., 5-Chloro-2,4-dihydroxybenzaldehyde, CAS 131088-02-3).[1][2]

The Critical Disposal Directive: Because of the chlorine substituent, this compound must be

managed as Halogenated Organic Waste.[1][3] It cannot be combined with standard non-

halogenated organic solvents (like pure acetone or ethanol) for disposal, as the presence of

halogens requires specific high-temperature incineration protocols to prevent the formation of

dioxins and corrosive acid gases (HCl).[1][2]

Immediate Hazard Assessment (Stop & Check)
Before handling waste, verify the following safety parameters. This compound combines the

reactivity of an aldehyde, the acidity of a phenol, and the environmental persistence of a

halogenated aromatic.[1][3]
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Parameter Hazard Description Critical Action

GHS Classification Irritant (Skin/Eye/Respiratory)

Wear nitrile gloves, safety

goggles, and lab coat.[1][2][3]

Handle in a fume hood.

Reactivity Air Sensitive / Acidic

The aldehyde group oxidizes

to carboxylic acid upon air

exposure.[1][2][3] The phenolic

hydroxyls are weakly acidic.[1]

[3] Do not mix with strong

oxidizers or strong bases.

Waste Stream Halogenated Organic

NEVER pour down the drain.

[1][3] NEVER mix with non-

halogenated waste if avoidable

(increases disposal cost

significantly).[1][2][3]

Segregation Logic: The "Halogenated" Rule
To maintain scientific integrity and regulatory compliance (RCRA/EPA), you must segregate this

waste based on its combustion chemistry.[3]

Why Segregate? Non-halogenated solvents are often used as fuel blends in cement kilns.[1]

[3] Halogenated compounds (like this aldehyde) poison these catalysts and cause corrosion.

[1][3] They require specialized hazardous waste incinerators equipped with scrubbers.[1][2]

[3]

The "Mixture Rule": If you dissolve 1 gram of 2-Chloro-4,5-dihydroxybenzaldehyde in 1

liter of Acetone, the entire 1 liter becomes "Halogenated Waste."[1][2][3]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Applicable for: Expired shelf stock, degraded samples, or synthesis solids.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://commonchemistry.cas.org/detail?cas_rn=1194-98-5
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://commonchemistry.cas.org/detail?cas_rn=1194-98-5
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://commonchemistry.cas.org/detail?cas_rn=1194-98-5
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://commonchemistry.cas.org/detail?cas_rn=1194-98-5
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.benchchem.com/product/b8764942/docs?utm_src=pdf-body#2-chloro-4-5-dihydroxybenzaldehyde-proper-disposal-procedures
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://commonchemistry.cas.org/detail?cas_rn=1194-98-5
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/1194-98-5-cs-0017335.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8764942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a chemically resistant (Teflon-lined) cap.[1][2][3]

Transfer: Transfer the solid using a plastic spatula.[1][3] Avoid generating dust.[1][2][3][4]

Labeling: Apply a hazardous waste label.

Primary Constituent: "2-Chloro-4,5-dihydroxybenzaldehyde" (or "Chlorinated Phenolic

Aldehyde").[1][2][3]

Hazard Checkbox: Toxic, Irritant.[1][3]

Stream Tag: "SOLID - HALOGENATED ORGANIC."

Storage: Screw the lid tightly. Store in the satellite accumulation area (SAA) away from

oxidizers.[1][3]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Applicable for: Filtrates, HPLC waste, or cleaning solvents containing the compound.[1][3]

Check pH: If the solution is highly basic (pH > 10) or acidic (pH < 4), adjust to pH 6–8 if your

facility requires neutral waste.[1][3] Note: Phenols can form tarry salts in strong base; keep

neutral/mildly acidic if possible.[1][3]

Select Stream: Pour into the Halogenated Solvent Waste carboy (typically the "Red Can" or

designated safety carboy).[1][3]

Log It: Record the approximate concentration on the waste log. Even trace amounts (ppm) of

halogenated material classify the container as halogenated.[1][3]

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric acid waste), as aldehydes can react exothermically.[1][3]

Scenario C: Contaminated Debris
Applicable for: Gloves, paper towels, weigh boats.[1][3]
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Bagging: Place items in a clear, heavy-duty plastic bag (2-mil thickness minimum).

Tagging: Label as "Debris Contaminated with Halogenated Organics."

Disposal: Place in the solid hazardous waste drum (often the black or yellow drum,

depending on facility color codes). Do not place in regular trash.

Visual Decision Tree (Workflow)
The following diagram illustrates the logical flow for disposing of 2-Chloro-4,5-
dihydroxybenzaldehyde to ensure compliance and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8764942/docs?utm_src=pdf-body#2-chloro-4-5-dihydroxybenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b8764942/docs?utm_src=pdf-body#2-chloro-4-5-dihydroxybenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8764942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Waste 2-Chloro-4,5-dihydroxybenzaldehyde

Determine Physical State

Solid (Powder/Crystal) Liquid (Solution/Mother Liquor)

Place in HDPE/Glass Jar
(Do not dissolve)

Check Solvent Composition

Label: 'Toxic, Halogenated Organic'

Stream: HALOGENATED WASTE
(Due to Cl atom on solute)

Contains Cl-Aldehyde

Store in SAA
(Satellite Accumulation Area)

Click to download full resolution via product page

Caption: Decision matrix for determining the correct waste stream. Note that liquid waste

defaults to the halogenated stream regardless of the solvent used due to the solute's chemistry.

[1][3]

Accidental Release (Spill Management)
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Solid Spill:

Isolate: Mark the area.[1][3]

PPE: Wear N95 dust mask (to prevent inhalation of irritant dust), goggles, and nitrile gloves.

[1][3]

Clean: Scoop carefully with a spatula or dustpan to avoid creating airborne dust.[1][3] Do not

dry sweep vigorously.[1][2][3]

Wipe: Wipe the surface with a damp paper towel (acetone or water).[1][3]

Dispose: Place solid and wipes into the "Solid Hazardous Waste" bag.

Liquid Spill:

Ventilate: Open fume hoods; ensure airflow.[1][2][3]

Absorb: Use vermiculite, clay, or a universal spill pad.[1][3]

Collect: Transfer absorbed material to a bag/container.

Label: "Spill Debris - Halogenated."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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